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Abstract
This application note provides a detailed protocol for a universal, luminescence-based kinase

activity assay. As "UC10" is not a publicly documented specific kinase inhibitor or assay

technology, this document describes a representative application using the well-characterized

Aurora Kinase A and its selective inhibitor, Alisertib (MLN8237). The described methodology is

broadly applicable for screening and profiling kinase inhibitors, determining their potency, and

studying enzyme kinetics. The protocol is designed for researchers, scientists, and drug

development professionals.

Introduction
Protein kinases are a large family of enzymes that play critical roles in regulating a vast array of

cellular processes, including signal transduction, cell cycle progression, and apoptosis.[1]

Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making

kinases a major class of therapeutic targets.[1] The development of small molecule kinase

inhibitors is a cornerstone of modern drug discovery.

A crucial step in this process is the availability of robust and reliable in vitro assays to quantify

kinase activity and the potency of potential inhibitors.[2] Among the various available methods,

luminescence-based assays that measure the production of adenosine diphosphate (ADP), a

universal product of kinase-catalyzed phosphorylation, offer a sensitive, non-radioactive, and

high-throughput compatible solution.[3][4]
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This note details the use of a universal ADP-Glo™ Kinase Assay to measure the activity of

Aurora Kinase A and determine the inhibitory potency of Alisertib (MLN8237). Aurora Kinase A

is a serine/threonine kinase that is a key regulator of mitosis and is frequently overexpressed in

human cancers.[1][4] Alisertib is a selective inhibitor of Aurora Kinase A that has been

evaluated in numerous clinical trials.[5][6][7]

Assay Principle
The ADP-Glo™ Kinase Assay is a universal, homogeneous, luminescence-based assay that

measures the amount of ADP produced during a kinase reaction. The assay is performed in

two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the

ADP generated is converted back to ATP, which is then used by a luciferase to produce a light

signal that is directly proportional to the initial kinase activity.[3][4] This method allows for the

sensitive detection of kinase activity and its inhibition.

Quantitative Data: Inhibitor Potency
The potency of a kinase inhibitor is typically expressed as the half-maximal inhibitory

concentration (IC50), which is the concentration of the inhibitor required to reduce the kinase

activity by 50%. The IC50 value for Alisertib against Aurora Kinase A and the related Aurora

Kinase B are summarized in the table below.

Kinase Target Inhibitor Assay Type IC50 (nM)
Selectivity
(Aurora B /
Aurora A)

Aurora Kinase A
Alisertib

(MLN8237)
Cell-free 1.2[5][6][8] >200-fold[5][8]

Aurora Kinase B
Alisertib

(MLN8237)
Cell-free 396.5[5][8] -

Experimental Protocols
Materials and Reagents

Recombinant human Aurora Kinase A (e.g., from Promega or BPS Bioscience)
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Myelin Basic Protein (MBP) or a suitable peptide substrate (e.g., Kemptide)[3][9]

Alisertib (MLN8237)

ATP

Kinase Assay Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50µM DTT)[4]

ADP-Glo™ Kinase Assay Kit (Promega)

White, opaque 96-well or 384-well plates

Multichannel pipettes

Luminometer

Experimental Workflow Diagram
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Preparation

Kinase Reaction

Luminescence Detection

Data Analysis

Prepare serial dilutions of Alisertib

Add inhibitor or DMSO to wells

Prepare kinase/substrate mix

Add kinase/substrate mix to wells

Initiate reaction with ATP

in plate

Incubate at 30°C for 45-60 min

Add ADP-Glo™ Reagent

Incubate at RT for 45 min

Add Kinase Detection Reagent

Incubate at RT for 30-45 min

Read luminescence

Plot luminescence vs. inhibitor concentration

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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